Cas no 133390-85-9 (5-(hydroxymethyl)-3,3-dimethyl-2-Pyrrolidinone)

• Product Name: 5-(hydroxymethyl)-3,3-dimethyl-2-Pyrrolidinone
• CAS No: 133390-85-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 1104877
• PubChem ID: 15751334
• Update Time: 2025-04-20

5-(hydroxymethyl)-3,3-dimethyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-3,3-dimethyl-2-Pyrrolidinone
• 133390-85-9
• 5-(Hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
• DA-05513
• AKOS023600540
• SCHEMBL5213410
• SB45048
• DTXSID601247677

• Inchi： 1S/C7H13NO2/c1-7(2)3-5(4-9)8-6(7)10/h5,9H,3-4H2,1-2H3,(H,8,10)
• InChI Key： LAPMHIATPBRNHT-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CC(CO)N1

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33